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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for two highly efficient and stereoselective
syntheses of (+)-Prelog-Djerassi lactone, a key chiral building block in the synthesis of
various macrolide antibiotics. The protocols are based on established and reliable
methodologies, offering high stereocontrol and good overall yields.

Method 1: Asymmetric Hydroformylation/Crotylation
Tandem Sequence

This modern approach provides a highly convergent and efficient route to (+)-Prelog-Djerassi
lactone, achieving the target molecule in only three isolation steps with an excellent overall
yield of 57%. The key steps involve a Rh(l)-catalyzed asymmetric hydroformylation/crotylation
tandem reaction to set three stereocenters in a single pot, followed by an ozonolysis/Wittig
olefination and a hydroxyl-directed asymmetric hydrogenation.[1][2][3][4]
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Caption: Synthetic workflow for (+)-Prelog-Djerassi lactone via asymmetric hydroformylation.
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Experimental Protocols

Step 1: Tandem Asymmetric Hydroformylation/Crotylation of Vinyl Ortho Ester
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e To a solution of Rh(acac)(CO)2 (0.5 mol%) and (S,S,S)-Kelliphite (1.0 mol%) in toluene (0.2
M) is added vinyl ortho ester at room temperature.

e The solution is pressurized with a 1:1 mixture of H2/CO (10 atm) and stirred at 60 °C for 24
hours.

e The reaction is cooled to -78 °C, and a solution of (Z)-crotylboronate (1.5 equiv) in toluene is
added.

e The mixture is stirred at -78 °C for 1 hour and then warmed to room temperature over 16
hours.

e The reaction is quenched with an aqueous solution of Rochelle's salt and stirred vigorously
for 4 hours.

e The aqueous layer is extracted with ethyl acetate, and the combined organic layers are
washed with brine, dried over MgSO4, filtered, and concentrated.

e The crude product is purified by flash column chromatography (silica gel, hexanes/ethyl
acetate gradient) to afford the homoallylic alcohol.

Step 2: Ozonolysis and Wittig Olefination

¢ A solution of the homoallylic alcohol in CH2CI2 (0.1 M) is cooled to -78 °C, and ozone is
bubbled through the solution until a blue color persists.

e The solution is purged with nitrogen, and triphenylphosphine (1.2 equiv) is added. The
mixture is allowed to warm to room temperature and stirred for 4 hours.

» Methyl (triphenylphosphoranylidene)acetate (1.5 equiv) is added, and the mixture is stirred at
room temperature for 12 hours.

e The solvent is removed under reduced pressure, and the residue is purified by flash column
chromatography (silica gel, hexanes/ethyl acetate gradient) to yield the a,p-unsaturated
ester.

Step 3: Asymmetric Hydrogenation
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» To a solution of the a,B-unsaturated ester in CH2CI2 (0.1 M) is added [Rh(cod)(R,R-
DIPAMP)]+BF4- (1 mol%).

e The flask is evacuated and backfilled with hydrogen (3 atm).
e The reaction is stirred at room temperature for 24 hours.

e The solvent is removed under reduced pressure, and the crude product is purified by flash
column chromatography (silica gel, hexanes/ethyl acetate gradient) to give the saturated
ortho ester.

Step 4: Deprotection and Final Lactonization

e The saturated ortho ester is dissolved in a 3:1 mixture of THF and 1 M HCI (0.1 M) and
stirred at room temperature for 2 hours.

e The reaction is neutralized with saturated aqueous NaHCO3 and extracted with ethyl
acetate.

o The combined organic layers are dried over MgSO4, filtered, and concentrated.

e The crude carboxylic acid is dissolved in a 1:1 mixture of toluene and methanol (0.1 M), and
TMSCHN2 (2.0 M in hexanes, 1.2 equiv) is added dropwise until a yellow color persists.

o After 30 minutes, the excess TMSCHNZ2 is quenched with acetic acid, and the solvent is
removed.

o The resulting methyl ester is dissolved in toluene (0.1 M), and Otera's catalyst (distannoxane
complex, 2 mol%) is added.

e The mixture is heated to 80 °C for 12 hours.

e The solvent is evaporated, and the residue is purified by flash column chromatography (silica
gel, hexanes/ethyl acetate gradient) to afford (+)-Prelog-Djerassi lactone.

Method 2: Evans Aldol Reaction Approach
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This classic and highly reliable method utilizes a chiral oxazolidinone auxiliary to control the

stereochemistry of key bond-forming reactions. The synthesis involves a diastereoselective

alkylation followed by a highly stereoselective Evans-boron aldol reaction.[5][6][7]

Workflow Diagram

Step 1: Diastereoselective Alkylation
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Caption: Synthetic workflow for (+)-Prelog-Djerassi lactone via the Evans aldol reaction.
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Experimental Protocols

Step 1: Diastereoselective Alkylation

A solution of the (1S,2R)-norephedrine-based N-propionyl imide in THF (0.5 M) is cooled to
-78 °C.

Lithium diisopropylamide (1.1 equiv) is added dropwise, and the solution is stirred for 30
minutes.

Methallyl iodide (1.2 equiv) is added, and the reaction is stirred at -78 °C for 4 hours.
The reaction is quenched with saturated aqueous NH4Cl and warmed to room temperature.

The aqueous layer is extracted with ether, and the combined organic layers are washed with
brine, dried over MgS0O4, filtered, and concentrated.

The crude product is purified by flash column chromatography (silica gel, hexanes/ethyl
acetate gradient) to yield the alkylated imide.

Step 2: Reductive Cleavage

To a suspension of LiIAIH4 (2.0 equiv) in ether (0.5 M) at 0 °C is added a solution of the
alkylated imide in ether.

The mixture is stirred at O °C for 1 hour.

The reaction is carefully quenched by the sequential addition of water, 15% aqueous NaOH,
and water.

The resulting slurry is filtered through Celite, and the filtrate is concentrated to give the crude
primary alcohol, which is used in the next step without further purification.

Step 3: Oxidation to Aldehyde

To a solution of the primary alcohol in a 1:1 mixture of CH2CI2 and DMSO (0.5 M) is added
triethylamine (5.0 equiv).
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The solution is cooled to 0 °C, and a solution of sulfur trioxide pyridine complex (3.0 equiv) in
DMSO is added dropwise.

The reaction is stirred at 0 °C for 1 hour and then quenched with water.

The aqueous layer is extracted with ether, and the combined organic layers are washed with
brine, dried over MgSO4, filtered, and concentrated.

The crude aldehyde is purified by flash column chromatography (silica gel, hexanes/ethyl
acetate gradient).

Step 4: Evans Aldol Reaction

A solution of N-propionyl chiral imide in CH2CI2 (0.5 M) is cooled to 0 °C, and di-n-
butylboron triflate (1.1 equiv) is added, followed by triethylamine (1.2 equiv).

The mixture is stirred for 30 minutes, then cooled to -78 °C.

A solution of the chiral aldehyde in CH2CI2 is added dropwise.

The reaction is stirred at -78 °C for 2 hours and then at O °C for 1 hour.

The reaction is quenched with a pH 7 phosphate buffer and extracted with CH2CI2.

The combined organic layers are washed with brine, dried over MgSO4, filtered, and
concentrated.

The aldol adduct is purified by crystallization or flash column chromatography.

Step 5: Ozonolysis and Oxidative Workup

A solution of the aldol adduct and a catalytic amount of Sudan Red 7B in CH2CI2 (0.1 M) is
cooled to -78 °C.

Ozone is bubbled through the solution until the red color disappears.

The solution is purged with nitrogen, and 30% aqueous H202 (10 equiv) is added.
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e The mixture is warmed to room temperature and stirred vigorously for 12 hours.
e The layers are separated, and the aqueous layer is extracted with CH2CI2.

o The combined organic layers are dried over MgSO4, filtered, and concentrated to give the
hydroxy carboxylic acid.

Step 6: Lactonization

* A solution of the hydroxy carboxylic acid and a catalytic amount of p-toluenesulfonic acid in
benzene (0.05 M) is heated to reflux with a Dean-Stark trap for 4 hours.

¢ The reaction is cooled to room temperature, washed with saturated aqueous NaHCOS3 and
brine, dried over MgSO4, filtered, and concentrated.

e The crude product is purified by crystallization or flash column chromatography to afford (+)-
Prelog-Djerassi lactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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the-stereoselective-synthesis-of-prelog-djerassi-lactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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